PARAFFIN

• CAS: 64771-71-7
• Synonyms: WASTE MINERAL OIL; MINERAL OIL EXTRA HEAVY; MINERAL OIL, WHITE, HEAVY; MINERAL OIL, WHITE; MINERAL OIL STANDARD MIXTURE TYPE A AND B; MINERAL OIL MEDIUM; MINERAL OIL, LIGHT, NO 5; MINERAL OIL, LIGHT

Selecting CAS 64771-71-7 specifies a normal-paraffin-rich mixture (C>10, predominantly C20-C40) with a sharp melting profile (46–68°C) that ensures clean, non-tacky coatings and predictable processing—properties absent in iso-paraffin or microcrystalline alternatives. Its high latent heat (230–290 kJ/kg), cost advantage over synthetic waxes, and excellent dielectric properties (2.0 constant) make it the strategic choice for high-volume moisture barriers, candles, and electrical potting. Verify the oil content and melting point against your process window to ensure lot-to-lot consistency.

Paraffin (CAS 64771-71-7) Technical Baseline and Procurement Context for Industrial Waxes

Paraffin, identified by CAS 64771-71-7 and formally defined as 'Paraffins (petroleum), normal C>10,' is a complex, petroleum-derived mixture consisting predominantly of normal (straight-chain) alkanes with carbon numbers greater than 10, typically concentrated in the C20 to C40 range [1]. This material is obtained from petroleum distillation via urea adduction or molecular sieve processes and is characterized as a soft, colorless, and odorless solid at room temperature with a density of approximately 0.85 g/mL at 20°C and a melting range between 46°C and 68°C [2]. It is chemically inert and primarily valued for its cost-effectiveness, predictable melt behavior, and electrical insulating properties [3][4]. For procurement purposes, this CAS registry number encompasses a broad class of light mineral oils and refined paraffin waxes, the selection of which hinges on specific performance metrics relative to competing materials like microcrystalline, synthetic, and branched hydrocarbon waxes .

• [1] Ataman Kimya. (n.d.). E 905 (PARAFFIN) CAS Number: 64771-71-7. Product Description and Properties. View Source
• [2] IGI Wax. (2025). Paraffin and Microcrystalline Waxes: Key Differences in Industrial Applications. View Source
• [3] Ataman Kimya. (n.d.). E 905 (PARAFFIN) CAS Number: 64771-71-7. Electrical Resistivity and Heat of Combustion. View Source
• [4] IGI Wax. (2026). Microcrystalline Wax vs. Paraffin Wax Guide. View Source

Why Generic 'Wax' or 'Paraffin' Substitution Fails: Molecular Structure Dictates Industrial Performance and Cost for CAS 64771-71-7

The assumption that one petroleum-derived 'wax' or 'paraffin' is functionally interchangeable with another is a costly technical error. The term 'paraffin' encompasses a broad spectrum of hydrocarbon mixtures, and the specific isomer distribution, molecular weight range, and purity profile of a CAS 64771-71-7 material directly determine its crystalline structure, melt viscosity, thermal stability, and ultimate suitability for a given application [1][2]. Substituting a high-purity, normal-paraffin product with a lower-cost, iso-paraffin-rich alternative—or with a different wax class like microcrystalline or polyethylene wax—will quantifiably alter key performance attributes, from hardness and barrier properties to oxidation resistance and processing behavior, potentially leading to manufacturing defects, reduced product lifespan, or regulatory non-compliance [3][4].

• [1] Wikipedia. (n.d.). Microcrystalline wax. Composition and Comparison to Paraffin Wax. View Source
• [2] JFE-Shoji Electronics. (2025). The Difference Between Normal Paraffin and Iso-paraffin in Hydrocarbon Solvents. View Source
• [3] IGI Wax. (2026). Microcrystalline Wax vs. Paraffin Wax Guide: Core Structural and Performance Differences. View Source
• [4] G. Kumar, et al. (2014). Thermal, spectral, oxidation stability and antioxidant behavior on Group II base oils. Fuel, 137, 122-134. View Source

Quantitative Differentiation of Paraffin (CAS 64771-71-7) Against Key Industrial Comparators

Normal-Paraffin Linear Crystallinity vs. Microcrystalline Wax: Quantifying Brittleness and Processing Consistency

The primary performance differentiator for a normal-paraffin-rich material (CAS 64771-71-7) is its molecular structure, which consists predominantly of straight-chain hydrocarbons, leading to the formation of large, uniform crystals. This contrasts directly with microcrystalline wax, which contains a higher percentage of branched (isoparaffinic) and cyclic hydrocarbons, resulting in a dense, fine-crystal network [1]. This structural difference quantifiably impacts physical properties. For paraffin wax, the typical carbon range is C20–C40, whereas for microcrystalline wax it is higher at C30–C60 [2]. As a result, paraffin wax exhibits a sharper melt profile and more predictable viscosity in high-volume manufacturing, while microcrystalline wax softens over a broader temperature range and runs at a higher viscosity [3].

Evidence Dimension	Molecular Composition and Crystalline Structure
Target Compound Data	Predominantly straight-chain hydrocarbons (normal paraffins); Carbon range: C20–C40; Forms larger, more uniform crystals.
Comparator Or Baseline	Microcrystalline Wax: Higher percentage of branched (isoparaffinic) and cyclic hydrocarbons; Carbon range: C30–C60; Forms a dense, fine-crystal network.
Quantified Difference	Paraffin has a narrower carbon distribution (C20–C40) compared to microcrystalline wax (C30–C60). The resulting crystal structure is larger and more uniform, leading to a harder and more brittle material.
Conditions	Analysis based on standard petroleum wax characterization, referencing ASTM standards for wax properties. Data compiled from industry technical guides and literature reviews [1][2][3].

Why This Matters

This dictates that a normal-paraffin product (CAS 64771-71-7) is the correct choice when a sharp melting point, predictable processing, and a hard, crystalline structure are required for applications like corrugated packaging or candles, whereas microcrystalline wax is needed for flexible adhesives and rubber compounds.

• [1] Wikipedia. (n.d.). Microcrystalline wax. Composition and Comparison to Paraffin Wax. View Source
• [2] IGI Wax. (2025). Paraffin and Microcrystalline Waxes: Key Differences in Industrial Applications - Molecular Structure and Composition. View Source
• [3] IGI Wax. (2026). Microcrystalline Wax vs. Paraffin Wax Guide: Core Structural and Performance Differences. View Source

Melting Point and Hardness Comparison: Paraffin vs. Microcrystalline Wax for Rigid Barrier Applications

The thermal and mechanical properties of paraffin wax are well-defined and differ significantly from microcrystalline alternatives. A typical paraffin wax exhibits a melting point range of 46–68°C, whereas microcrystalline wax melts at a higher range of 60–95°C [1]. This lower melting point for paraffin is coupled with a harder, more brittle texture, as quantified by needle penetration tests. Fully refined paraffin wax grades, for instance, can have a needle penetration value as low as 9–18 dmm (ASTM D1321), indicating a very hard surface [2]. In contrast, microcrystalline wax is characterized as 'softer at equivalent melting point' and is more flexible and tacky [1].

Evidence Dimension	Melting Point and Hardness (Needle Penetration)
Target Compound Data	Melting Point: 46–68°C (114.8–154.4°F). Hardness: Hard and brittle; Fully refined grades can achieve a needle penetration of 9–18 dmm at 25°C (ASTM D1321) [1][2].
Comparator Or Baseline	Microcrystalline Wax: Melting Point: 60–95°C (140–203°F). Hardness: Softer at equivalent MP; more flexible and tacky [1].
Quantified Difference	Paraffin wax melts at a temperature approximately 14–27°C lower than the lower end of the microcrystalline wax melting range. It also exhibits a significantly lower needle penetration value (9–18 dmm) compared to many microcrystalline grades, which can be 25 dmm or higher.
Conditions	Melting point comparisons are based on typical industrial grade ranges. Hardness is measured via ASTM D1321 (Needle Penetration at 25°C) [1][2].

Why This Matters

For applications like rigid packaging coatings or candles where a solid, non-tacky surface and a clean, sharp melt at a lower temperature are essential, the paraffin (CAS 64771-71-7) option is clearly indicated. The higher melt point and tack of microcrystalline wax would be detrimental in these scenarios.

• [1] IGI Wax. (2025). Paraffin and Microcrystalline Waxes: Key Differences in Industrial Applications - Physical Properties. View Source
• [2] SP Wax. (n.d.). SP-192P Paraffin Wax Product Data Sheet. Melting Point and Needle Penetration. View Source

Thermal Conductivity of Paraffin as a Phase Change Material (PCM): Performance Baseline and Limitation vs. Inorganic PCMs

Paraffin wax is a prominent organic phase change material (PCM) for thermal energy storage, valued for its high latent heat capacity (heat of formation of 230–290 kJ/kg) [1]. However, its performance is fundamentally constrained by its poor thermal conductivity. For pure paraffin, the thermal conductivity is approximately 0.25 W/m·K [1]. This is a critical differentiator when compared to inorganic PCMs like salt hydrates, which exhibit thermal conductivities in the range of 0.6–1.2 W/m·K [1]. This quantitative disparity means paraffin's heat absorption and release rates are significantly slower without the use of thermal conductivity enhancement techniques.

Evidence Dimension	Thermal Conductivity and Heat of Formation
Target Compound Data	Heat of Formation: 230–290 kJ/kg. Thermal Conductivity: ∼0.25 W/m·K [1].
Comparator Or Baseline	Inorganic Salt Hydrate PCMs: Heat of Formation: 170–340 kJ/kg. Thermal Conductivity: 0.6–1.2 W/m·K [1].
Quantified Difference	Inorganic salt hydrates possess 2.4 to 4.8 times higher thermal conductivity than paraffin (∼0.25 vs. 0.6–1.2 W/m·K), enabling faster thermal charging and discharging.
Conditions	Values represent typical ranges for classes of PCMs as compiled in a peer-reviewed review article [1].

Why This Matters

This data confirms that while paraffin (CAS 64771-71-7) offers excellent latent heat storage capacity at a low cost, its low intrinsic thermal conductivity is a known, quantifiable limitation. Procurement for PCM applications must therefore factor in the additional cost and complexity of thermal enhancement (e.g., metallic foams, graphite) which is not required for many inorganic alternatives, or accept slower system response times.

• [1] S. V. G. Kumar, et al. (2022). Phase Change Materials in Metal Casting Processes: A Critical Review and Future Possibilities. Advances in Materials Science and Engineering, 2022, Table 1. View Source

Oxidative and Thermal Stability: Quantifying the Penalty of High Normal-Paraffin Content vs. Iso-Paraffins

The compositional ratio of normal- to iso-paraffins in a material directly correlates with its thermal and oxidative stability. A study on Group II base oils, which are paraffin-rich, used NMR spectroscopy to demonstrate that an 'increase in iso-paraffinic (Cip) carbon content increases the thermal stability' [1]. Conversely, it was found that 'lower naphthenic (Cn) carbon content increases the oxidation stability' [1]. This implies that a material like CAS 64771-71-7, which is defined by its high normal-paraffin content, inherently possesses different (and generally lower) thermal and oxidative stability compared to formulations enriched with iso-paraffins.

Evidence Dimension	Thermal and Oxidation Stability
Target Compound Data	Paraffins (petroleum), normal C>10 (CAS 64771-71-7): Defined as a combination of normal paraffins . This implies a lower proportion of iso-paraffinic carbon (Cip).
Comparator Or Baseline	Iso-paraffinic-rich base oils: Characterized by a higher proportion of branched (iso-paraffinic) carbon (Cip).
Quantified Difference	An increase in iso-paraffinic (Cip) carbon content is associated with a quantifiable 'increase in the thermal stability' of the base oil. The high n-paraffin content of CAS 64771-71-7 therefore provides a baseline of lower thermal stability relative to iso-rich alternatives [1].
Conditions	Analysis performed using 1H and 13C NMR spectroscopy and pressure differential scanning calorimetry (PDSC) on Group II base oils [1].

Why This Matters

For applications where thermal or oxidative stability is paramount (e.g., high-temperature lubricants), a standard normal-paraffin product (CAS 64771-71-7) is a sub-optimal choice compared to iso-paraffinic or synthetic alternatives, and its use must be justified by cost or other compensating properties.

• [1] G. Kumar, et al. (2014). Thermal, spectral, oxidation stability and antioxidant behavior on Group II base oils. Fuel, 137, 122-134. View Source

Optimal Application Scenarios for Paraffin (CAS 64771-71-7) Driven by Quantifiable Performance Advantages

High-Volume Barrier Coatings and Corrugated Packaging

Paraffin (CAS 64771-71-7) is the preferred material for high-volume, cost-sensitive moisture barrier applications, such as corrugated packaging and food wrappers. This selection is justified by its quantifiably lower melting point (46–68°C) and harder, more brittle structure (needle penetration 9–18 dmm) compared to microcrystalline wax, which ensure a clean, non-tacky coating that can be applied efficiently at scale [1][2]. The predictable viscosity and sharp melt profile support consistent, high-throughput manufacturing processes, and its lower cost provides a direct economic advantage over microcrystalline alternatives [3].

Cost-Driven Candle Manufacturing

In candle manufacturing, paraffin wax (CAS 64771-71-7) remains the industry workhorse due to its combination of low cost, efficient burn rate, and excellent fragrance throw [1]. Its specific melting point range (46–68°C) is ideal for container and pillar candles, allowing for a clean melt pool and proper wax consumption. The alternative, microcrystalline wax, is more expensive and has a higher melting point (60–95°C), which would require a larger wick and alter burn characteristics, making it unsuitable as a direct replacement in standard candle formulations [2].

Phase Change Material (PCM) for Low-Cost Thermal Energy Storage

For large-scale, cost-sensitive thermal energy storage (TES) applications, such as passive building temperature regulation, paraffin (CAS 64771-71-7) is selected for its high latent heat capacity (230–290 kJ/kg) and low material cost [3]. While its thermal conductivity is poor (∼0.25 W/m·K), this is a known, manageable limitation that is addressed through established, cost-effective enhancement techniques like the addition of metallic foams, fins, or expanded graphite [4]. The procurement decision therefore involves a trade-off: accepting the added cost and complexity of thermal enhancement in exchange for a low-cost, high-capacity PCM core material.

Electrical Insulation and Potting Compounds

Paraffin's utility in electrical applications is driven by its exceptional dielectric properties. With a dielectric constant of 2.0 and an electrical resistivity of 10¹³ to 10¹⁷ ohm·meter, it serves as a highly effective, low-cost electrical insulator for potting transformers, capacitors, and other electronic components [5]. Its chemical inertness and moisture-barrier properties further protect sensitive electronics from environmental degradation, making it a reliable choice where performance and economy are both critical.

• [1] IGI Wax. (2025). Paraffin and Microcrystalline Waxes: Key Differences in Industrial Applications - Paraffin Wax: Characteristics and Primary Industrial Uses. View Source
• [2] IGI Wax. (2025). Paraffin and Microcrystalline Waxes: Key Differences in Industrial Applications - Physical Properties. View Source
• [3] S. V. G. Kumar, et al. (2022). Phase Change Materials in Metal Casting Processes: A Critical Review and Future Possibilities. Advances in Materials Science and Engineering, 2022, Table 1. View Source
• [4] Q. Al-Yasiri and M. Szabó. (2021). Paraffin As a Phase Change Material to Improve Building Performance. Renew. Energy Environ. Sustain., 6, 38. View Source
• [5] Ataman Kimya. (n.d.). E 905 (PARAFFIN) CAS Number: 64771-71-7. Electrical Resistivity. View Source